Cas no 54824-76-9 (1-benzyl-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane)

• Product Name: 1-benzyl-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• CAS No: 54824-76-9
• MF: C₁₃H₁₉NO₃Si
• MW: 265.380364656448
• CID: 1593564
• PubChem ID: 198332
• Update Time: 2025-04-21

1-benzyl-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• 5-benzyl-4,6,11-trioxa-1-aza-5-silabicyclo[3.3.3]undecane
• 54824-76-9
• 2,8,9-Trioxa-5-aza-1-silabicyclo(3.3.3)undecane, 1-benzyl-
• DTXSID10203323
• BRN 0998795
• 1-Benzylsilatrane
• 1-Benzyl-2,8,9-trioxa-5-aza-1-silabicyclo(3.3.3)undecane

• Inchi： 1S/C13H19NO3Si/c1-2-4-13(5-3-1)12-18-15-9-6-14(7-10-16-18)8-11-17-18/h1-5H,6-12H2
• InChI Key： SRBITCXNLLFEGJ-UHFFFAOYSA-N
• SMILES： [Si]12(CC3C=CC=CC=3)OCCN(CCO1)CCO2

Computed Properties

• Exact Mass: 265.11347
• Monoisotopic Mass: 265.11342000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93